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Compound of Interest

Compound Name: 1,3,5-Triphenyl-1,5-pentanedione

Cat. No.: B1329822

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3,5-triphenyl-1,5-pentanedione, including
its chemical identity, physicochemical properties, a proposed synthetic route, and potential
biological applications based on related structures.

Chemical Identity and Nomenclature

The unequivocally accepted IUPAC name for the compound is 1,3,5-triphenyl-1,5-
pentanedione.[1][2][3] It is also commonly referred to as 1,3,5-triphenylpentane-1,5-dione.[2]
[4][5] This molecule is a symmetrical diketone with a central phenyl group attached to the third
carbon of a five-carbon chain, and terminal phenyl groups attached to the carbonyl carbons.

Physicochemical and Spectroscopic Data

The known properties of 1,3,5-triphenyl-1,5-pentanedione are summarized in the table below.
This data is essential for its identification, purification, and handling in a laboratory setting.
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Property Value Source

CAS Registry Number 6263-84-9 [L12113114116]11 71
Molecular Formula C23H2002 [1][3][6]
Molecular Weight 328.40 g/mol [1][41[6]
Melting Point 85 °C [4]

Boiling Point (Predicted) 509.4 + 50.0 °C [4]

Density (Predicted) 1.127 + 0.06 g/cm?3 [4]
Appearance Not specified (typically solid)

Solubility Not specified

IR and Mass Spectrometry
Spectroscopic Data data are available through the
NIST WebBook.[1]

Proposed Synthesis: Experimental Protocol

While specific literature detailing the synthesis of 1,3,5-triphenyl-1,5-pentanedione is not
abundant, a logical and efficient synthetic route can be proposed based on established organic
chemistry principles, such as the Michael addition followed by an Aldol-type reaction. A study
on the green synthesis of analogous 1,3,5-triarylpentane-1,5-diones provides a strong basis for
this proposed protocol.[8]

The proposed reaction involves a base-catalyzed condensation of acetophenone and
benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,3,5-Triphenyl-1,5-
pentanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329822#1-3-5-triphenyl-1-5-pentanedione-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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